Cas no 196809-91-3 (1,3-Butanedione, 1-(3-iodophenyl)-)

• Product Name: 1,3-Butanedione, 1-(3-iodophenyl)-
• CAS No: 196809-91-3
• MF: C₁₀H₉IO₂
• MW: 288.081735372543
• CID: 1388449
• Update Time: 2024-08-16

1,3-Butanedione, 1-(3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(3-iodophenyl)-
• 1-(3-Iodophenyl)-1,3-butanedione

• Inchi： 1S/C10H9IO2/c1-7(12)5-10(13)8-3-2-4-9(11)6-8/h2-4,6H,5H2,1H3
• InChI Key： CZQOKCRFTKTJKQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(I)=C1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 287.96427

Experimental Properties

• Density: 1.663±0.06 g/cm3(Predicted)
• Boiling Point: 353.3±22.0 °C(Predicted)
• PSA: 34.14
• pka: 8.20±0.10(Predicted)